BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Alpha-(trichloromethyl)-4-pyridineethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Alpha-(trichloromethyl)-4-
Compound Name:
pyridineethanol

Cat. No.: B158143

Essential Safety and Handling Guide for Alpha-
(trichloromethyl)-4-pyridineethanol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Alpha-(trichloromethyl)-4-pyridineethanol. The
following procedures are based on best practices for handling pyridine derivatives and
chlorinated compounds.

Chemical Identifier:

Compound Name Alpha-(trichloromethyl)-4-pyridineethanol
Synonyms 1,1,1-trichloro-3-(4-pyridyl)propan-2-ol
Molecular Formula C8H8CI3NO

CAS Number 10129-56-3

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Alpha-(trichloromethyl)-4-pyridineethanol is
not readily available, the presence of a pyridine ring and a trichloromethyl group suggests that
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this compound should be handled with caution. The following PPE recommendations are based
on the safety data for the related compound, 4-Pyridineethanol, and the known hazards of
chlorinated compounds.

Recommended Personal Protective Equipment:

Protection Type Specification

Eye/Face Protection Wear chemical safety goggles and a face shield.

Wear chemically resistant gloves (e.qg., nitrile,
Skin Protection neoprene), a lab coat, and closed-toe shoes.

Ensure full skin coverage.

Use in a well-ventilated area, preferably within a
chemical fume hood. If the potential for
) ) inhalation of dust or vapors exists, a NIOSH-
Respiratory Protection ] ) )
approved respirator with an appropriate
cartridge for organic vapors and particulates

should be used.

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring laboratory safety.

Handling Procedures:

o Work Area: Always handle Alpha-(trichloromethyl)-4-pyridineethanol within a certified
chemical fume hood.

e Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust or vapors.

» Dispensing: When weighing or transferring the compound, use appropriate tools (e.g.,
spatula, powder funnel) to minimize dust generation.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.
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Storage Conditions:

Parameter Recommendation

Temperature Store at room temperature.

_ Keep in a tightly sealed, properly labeled
Container )
container.

Incompatibilities Store away from strong oxidizing agents.

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these guidelines to mitigate exposure and
environmental contamination.

Spill Response:
e Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, absorb with an inert material (e.g., vermiculite, sand) and
place in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

o Reporting: Report all spills to the appropriate safety personnel.
Disposal Plan:

Dispose of Alpha-(trichloromethyl)-4-pyridineethanol and any contaminated materials as
hazardous chemical waste. Follow all local, state, and federal regulations for the disposal of
chlorinated organic compounds. Do not dispose of down the drain.

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the general workflow for handling this chemical and the logical
relationships in assessing its risk.
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Figure 1: Chemical Handling Workflow
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Figure 1: Chemical Handling Workflow

Identify Chemical
(Alpha-(trichloromethyl)-4-pyridineethanol)

Assess Hazards
(Pyridine derivative, Chlorinated compound)

Evaluate Exposure Potential
(Inhalation, Dermal, Ingestion)

.

Implement Control Measures
(Fume Hood, PPE)
Establish Emergency Procedures
(Spill, Exposure)

@and Update P@

Figure 2: Risk Assessment Logic
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Figure 2: Risk Assessment Logic

« To cite this document: BenchChem. [Personal protective equipment for handling Alpha-
(trichloromethyl)-4-pyridineethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b158143#personal-protective-equipment-for-handling-
alpha-trichloromethyl-4-pyridineethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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